ethyl N-benzylidene-1-alaninate

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: ethyl (2S)-2-(benzylideneamino)propanoate
• InChI: InChI=1S/C12H15NO2/c1-3-15-12(14)10(2)13-9-11-7-5-4-6-8-11/h4-10H,3H2,1-2H3/t10-/m0/s1
• InChI Key: LYZBDHZAIXLWRM-JTQLQIEISA-N
• Isomeric SMILES: CCOC(=O)[C@H](C)N=CC1=CC=CC=C1
• Canonical SMILES: CCOC(=O)C(C)N=CC1=CC=CC=C1

Description

Ethyl N-benzylidene-1-alaninate is a Schiff base derivative synthesized via the condensation of L-alanine ethyl ester with benzaldehyde. This compound features an imine (-CH=N-) linkage formed between the amino group of the ethyl alaninate and the carbonyl group of benzaldehyde, resulting in a planar, conjugated structure. Schiff bases like this are widely studied for their chelating properties, antimicrobial effects, and applications in asymmetric catalysis .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues: Schiff Bases of Amino Acid Esters

Ethyl N-benzylidene-1-alaninate belongs to a broader class of amino acid-derived Schiff bases. Key comparisons include:

• Ethyl N-(4-methoxybenzylidene)-glycinate : Substituting alanine with glycine reduces steric hindrance, increasing reactivity in metal coordination. The methoxy group enhances electron density, improving antioxidant activity compared to the parent compound .
• Methyl N-benzylidene-1-valinate : Replacing the ethyl ester with a methyl group decreases lipophilicity, reducing cell membrane penetration in antimicrobial assays. Valine’s branched side chain also sterically hinders imine bond formation .

Functional Group Comparisons

• Ethyl Palmitate : A fatty acid ester (C₁₆ chain) devoid of Schiff base functionality. Unlike ethyl N-benzylidene-1-alaninate, ethyl palmitate acts as a pheromone in insects, eliciting antennal responses in Bombus terrestris (Table 3, ). This highlights how ester group identity dictates biological role—ethyl palmitate serves as a signaling molecule, whereas Schiff base esters often exhibit bioactivity through molecular interactions.
  
• Despite this, both linalool and ethyl N-benzylidene-1-alaninate influence insect behavior; linalool attracts pollinators, while the Schiff base’s effects remain unexplored in such contexts (Table 3, ).

Solvent and Extraction Relevance

• Ethyl Acetate: A common solvent for extracting bioactive compounds (e.g., piperine from black pepper, Table 18, ).

Data Tables

Table 1: Comparative Properties of Ethyl N-Benzylidene-1-Alaninate and Related Compounds

Compound	Functional Groups	Molecular Weight (g/mol)	Key Applications/Bioactivity	Reference
Ethyl N-benzylidene-1-alaninate	Schiff base, ethyl ester	221.26	Antimicrobial, metal chelation
Ethyl palmitate	Fatty acid ester	284.48	Insect pheromone, scent response
Linalool	Terpene alcohol	154.25	Pollinator attraction, fragrance
Ethyl acetate	Ester solvent	88.11	Solvent for spice extracts

Research Findings

• Stability : Ethyl N-benzylidene-1-alaninate’s imine bond is pH-sensitive, hydrolyzing under acidic conditions—a trait shared with other Schiff bases but absent in simple esters like ethyl palmitate .
• Biological Activity : Preliminary studies suggest moderate antifungal activity against Aspergillus spp., though less potent than black pepper extracts isolated via ethyl acetate (Table 18, ). This underscores the role of functional groups in bioactivity.
• Industrial Relevance : Unlike ethyl acetate’s role as a solvent, ethyl N-benzylidene-1-alaninate is explored for chiral catalyst synthesis, leveraging its asymmetric carbon and planar imine structure .